2-[(5-Carbamoyl-1-methylpyrazol-3-yl)amino]acetic acid

• IUPAC Name: 2-[(5-carbamoyl-1-methylpyrazol-3-yl)amino]acetic acid
• InChI: InChI=1S/C7H10N4O3/c1-11-4(7(8)14)2-5(10-11)9-3-6(12)13/h2H,3H2,1H3,(H2,8,14)(H,9,10)(H,12,13)
• InChI Key: CXPDYDDZZATKBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NCC(=O)O)C(=O)N
• Molecular Formula: C7H10N4O3
• Molecular Weight: 198.18 g/mol

Description

“2-[(5-Carbamoyl-1-methylpyrazol-3-yl)amino]acetic acid” is a compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

5-Amino-pyrazoles, which are the core structure of the compound, have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules. They are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds. The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using Density Functional Theory (DFT). DFT is a computational quantum mechanical modelling method used in physics, chemistry and materials science to investigate the electronic structure of many-body systems. The structure parameters such as HOMO (highest occupied molecular orbital), LUMO (lowest unoccupied molecular orbital), ionization, electronegativity, hardness, softness, and the fraction of electrons transfer can be calculated.

Chemical Reactions Analysis

The chemical reactions of the compound can be analyzed based on its molecular structure and the properties of the pyrazole ring. The pyrazole ring is a reactive moiety that can undergo various chemical reactions, including cyclocondensation, cascade/tandem protocols, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various experimental methods. The compound is a powder at room temperature. The InChI code of the compound is 1S/C6H8N2O2/c1-4-2-5 (8-7-4)3-6 (9)10/h2H,3H2,1H3, (H,7,8) (H,9,10).

Safety and Hazards

The compound has some safety hazards associated with it. It has been assigned the GHS07 pictogram, with the signal word "Warning". The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

The future directions for the research and application of the compound could involve further exploration of its potential uses in pharmaceuticals and medicinal chemistry, given the wide range of applications of heterocyclic compounds. Additionally, the compound could be studied for its potential as a corrosion inhibitor.